Cas no 119565-00-3 ((2S)-2-amino-2-(3-chlorophenyl)acetic acid)

• Product Name: (2S)-2-amino-2-(3-chlorophenyl)acetic acid
• CAS No: 119565-00-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD03839814
• CID: 132221
• PubChem ID: 1515291
• Update Time: 2024-11-03

(2S)-2-amino-2-(3-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3-chloro-, (aS)-
• L-3-Chlorophenylglycine
• (S)-2-Amino-2-(3-chlorophenyl)acetic acid
• (S)-2-(3-Chlorophenyl)glycine
• Benzeneacetic acid,α-aMino-3-chloro-,(S)-
• (2S)-2-Amino-2-(3-chlorophenyl)acetic acid
• (S)-alpha-Amino-3-chlorobenzeneacetic acid
• (2S)-Ammonio(3-chlorophenyl)acetate
• (2S)-2-azaniumyl-2-(3-chlorophenyl)acetate
• Benzeneacetic acid, alpha-amino-3-chloro-, (alphaS)-
• DTXSID20363942
• EN300-104534
• J-004151
• (S)-Amino-(3-chloro-phenyl)-acetic acid
• 119565-00-3
• DS-3273
• MFCD03839814
• DS-018204
• AKOS006276437
• CS-W020391
• (S)-AMINO(3-CHLOROPHENYL)ACETIC ACID
• (2S)-2-amino-2-(3-chlorophenyl)acetic acid

• MDL： MFCD03839814
• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m0/s1
• InChI Key： MGOUENCSVMAGSE-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.392±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232 ºC
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 63.32
• LogP: 2.12470

(2S)-2-amino-2-(3-chlorophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters